4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate
Overview
Description
4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a number of interesting properties, including the ability to inhibit certain enzymes and to modulate various biochemical pathways. In
Mechanism of Action
The mechanism of action of 4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate involves the binding of the compound to specific proteins or enzymes. This binding can lead to inhibition of enzyme activity or modulation of signaling pathways. The exact mechanism of action is still being studied, but it is believed that the compound may act as a competitive inhibitor or an allosteric modulator.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate are still being studied. However, some of the effects that have been observed include increased levels of acetylcholine in the brain, modulation of signaling pathways, and inhibition of enzyme activity. These effects may have therapeutic applications in the treatment of Alzheimer's disease, cancer, and other diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate is its ability to selectively inhibit certain enzymes or modulate specific signaling pathways. This selectivity can be useful in scientific research, as it allows researchers to study the effects of specific biochemical pathways or enzymes without affecting other pathways or enzymes.
One of the limitations of 4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate is its potential toxicity. This compound has been found to be toxic in some animal studies, and further studies are needed to determine its safety for use in humans.
Future Directions
There are several future directions for research on 4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate. One area of interest is in the development of more selective inhibitors or modulators of specific enzymes or signaling pathways. This could lead to the development of new drugs for the treatment of various diseases.
Another area of interest is in the study of the toxicity and safety of 4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate. Further studies are needed to determine the potential side effects and safety of this compound for use in humans.
Conclusion:
In conclusion, 4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate is a chemical compound that has potential applications in scientific research. This compound has been found to have interesting properties, including the ability to inhibit certain enzymes and to modulate various biochemical pathways. While further research is needed to fully understand the mechanism of action and potential side effects of this compound, it has the potential to lead to the development of new drugs for the treatment of various diseases.
Scientific Research Applications
4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate has been found to have a number of potential applications in scientific research. One of the main areas of interest is in the field of enzyme inhibition. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine in the brain, which may have therapeutic effects in the treatment of Alzheimer's disease and other neurological disorders.
Another area of interest is in the modulation of various biochemical pathways. 4-cyano-2-iodo-6-methoxyphenyl 2-methylbenzoate has been shown to modulate the activity of certain proteins involved in signaling pathways, such as the protein kinase C (PKC) pathway. Modulation of these pathways may have therapeutic effects in the treatment of cancer and other diseases.
properties
IUPAC Name |
(4-cyano-2-iodo-6-methoxyphenyl) 2-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12INO3/c1-10-5-3-4-6-12(10)16(19)21-15-13(17)7-11(9-18)8-14(15)20-2/h3-8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIPICVUKSBWVOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2I)C#N)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12INO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Cyano-2-iodo-6-methoxyphenyl) 2-methylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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